Cas no 140447-78-5 (tert-butyl N-[2-(piperazin-1-yl)ethyl]carbamate)

tert-butyl N-[2-(piperazin-1-yl)ethyl]carbamate Properties

Names and Identifiers

• 1-(2-N-Boc-Aminoethyl)piperazine
• TIMTEC-BB SBB011604
• BUTTPARK 90\06-02
• (2-PIPERAZIN-1-YL-ETHYL)-CARBAMIC ACID TERT-BUTYL ESTER
• 1-(2-BOC-AMINOETHYL)PIPERAZINE
• 1-2-N-Boc-(aminoethyl)-piperazine
• tert-Butyl (2-(piperazin-1-yl)ethyl)carbamate
• tert-Butyl 2-piperazin-1-ylethylcarbamate
• 1-[2-(Boc-amino)ethyl]piperazine
• tert-butyl 2-(piperazin-1-yl)ethylcarbamate
• tert-butyl N-(2-piperazin-1-ylethyl)carbamate
• 1-(2-boc-aminoethyl)-piperazine
• tert-butyl N-[2-(piperazin-1-yl)ethyl]carbamate
• Carbamic acid, N-[2-(1-piperazinyl)ethyl]-, 1,1-dimethylethyl ester
• Carbamic acid, [2-(1-piperazinyl)ethyl
• (2-Piperazin-1-yl-ethyl)-carbamic acid tert-butyl ester;1-[2-(Boc-amino)ethyl]piperazine
• VPOIPCJBJNWHSJ-UHFFFAOYSA-N
• 1-(2-N-Boc-aminoethyl)piperazine, AldrichCPR
• SCHEMBL513795
• HMS1704L01
• DTXSID40363883
• AM20080304
• 1-[2-tert-butoxycarbonylaminoethyl]piperazine
• 1((-2-N-Boc-amino)ethyl)piperazine
• AC-6675
• BB 0259230
• MFCD02683050
• Z439695042
• AB12299
• tert-butyl 2-(1-piperazinyl)ethylcarbamate
• tert-butyl 2-(piperazin-1-yl)ethyl carbamate
• 1,1-dimethylethyl [2-(1-piperazinyl)ethyl]carbamate
• EN300-1879979
• SY018059
• GS-3922
• Q-102273
• CS-W002960
• FT-0604306
• Carbamic acid, [2-(1-piperazinyl)ethyl]-, 1,1-dimethylethyl ester
• AKOS000302499
• 140447-78-5
• tert?butyl N?[2?(piperazin?1?yl)ethyl]carbamate
• (2-Piperazin-1-yl-ethyl)-carbamic acid tert-butyl ester
• 1-(2-N-Boc-aminoethyl)piperazine
• tert-butyl (2-(piperazin-1-yl)ethyl)carbamate
• +Expand

• MDL： MFCD02683050
• InChIKey： VPOIPCJBJNWHSJ-UHFFFAOYSA-N
• Inchi： 1S/C11H23N3O2/c1-11(2,3)16-10(15)13-6-9-14-7-4-12-5-8-14/h12H,4-9H2,1-3H3,(H,13,15)
• SMILES： O(C(N([H])C([H])([H])C([H])([H])N1C([H])([H])C([H])([H])N([H])C([H])([H])C1([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 229.179027g/mol
• Surface Charge: 0
• XLogP3: 0.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 229.179027g/mol
• Monoisotopic Mass: 229.179027g/mol
• Topological Polar Surface Area: 53.6Ų
• Heavy Atom Count: 16
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.07390
• PSA: 53.60000
• Boiling Point: 357.2°C at 760 mmHg
• Flash Point: 169.8℃
• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.014

tert-butyl N-[2-(piperazin-1-yl)ethyl]carbamate Security Information

• Safety Term：S26-36/37/39
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Store in freezer, under -20°C
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• HazardClass：IRRITANT

tert-butyl N-[2-(piperazin-1-yl)ethyl]carbamate Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%